Cas no 1225689-48-4 (5-(o-Tolyl)picolinic acid)

5-(o-Tolyl)picolinic acid structure
5-(o-Tolyl)picolinic acid structure
Product Name:5-(o-Tolyl)picolinic acid
CAS No:1225689-48-4
MF:C13H11NO2
MW:213.231943368912
CID:1036847
PubChem ID:50998546
Update Time:2025-04-20

5-(o-Tolyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(o-Tolyl)picolinic acid
    • 5-(2-methylphenyl)pyridine-2-carboxylic acid
    • AKOS012257288
    • 5-(2-Methylphenyl)-picolinic acid
    • MFCD16308578
    • 5-(2-Methylphenyl)picolinic acid, 95%
    • DTXSID20679297
    • 5-(2-Methylphenyl)picolinic acid
    • 1225689-48-4
    • 5-(o-Tolyl)picolinicacid
    • MDL: MFCD16308578
    • Inchi: 1S/C13H11NO2/c1-9-4-2-3-5-11(9)10-6-7-12(13(15)16)14-8-10/h2-8H,1H3,(H,15,16)
    • InChI Key: WTNCQGKPHBZRCA-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=C(C=N1)C1C=CC=CC=1C)=O

Computed Properties

  • Exact Mass: 213.079
  • Monoisotopic Mass: 213.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.2A^2
  • XLogP3: 2.7

5-(o-Tolyl)picolinic acid Pricemore >>

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